13284-42-9(2-Pentenenitrile),P0870,J-006230

2-Pentenenitrile Properties

Names and Identifiers

- 2-Pentenenitrile
- (E,Z)-2-pentenenitrile
- (Z,E)-2-pentenitrile
- 1-Buten-1-yl Cyanide
- 1-Butenyl cyanide
- 3-METHYL ACRYLONITRILE
- Pent-2-ennitril
- pentene nitrile
- Techabout
- pent-2-enenitrile
- Techabout70%
- Pentenenitrile
- 2-Pentenenitrile 70%
- 2-PENTENENITRILE 95+%
- 2-PENTENENITRILE TECH ABOUT 70%
- Q27252950
- 26294-98-4
- J-006230
- (2E)-2-Pentenenitrile
- trans-pent-2-enenitrile
- 13284-42-9
- TRANS-1-BUTENYL CYANIDE
- CHEMBL2138413
- EINECS 236-297-0
- (E)-2-Pentenenitrile
- 2-Pentenenitrile, technical, ~70% (GC)
- EINECS 247-593-4
- P0870
- (Z)-2-Pentenenitrile
- AKOS000121304
- NS00084668
- (E)-Pent-2-enenitrile
- NCGC00090845-02
- UNII-1VA047EULA
- TRANS-2-PENTENENITRILE
- 2 - Pentenenitrile
- 1VA047EULA
- 2-Pentenenitrile, (Z)-
- 2-Pentenenitrile, (2E)-
- 4,6-DINITRO-O-CRESOLSODIUMSALT
- W-110644
- EN300-19303
- 2-Pentenenitrile, (E)-
- (2E)-pent-2-enenitrile
- (2E)-2-Pentenenitrile #
- ISBHMJZRKAFTGE-ONEGZZNKSA-N
- NCGC00090845-01
- CCRIS 6089
- 4-(4-HYDROXY-6-METHYL-PYRIMIDIN-2-YLAMINO)-BENZOICACID
- 2-PENTENENITRILE, TRANS-
- 2-PENTENENITRILE
- Pent-2-enenitrile
- 1-BUTEN-1-YL CYANIDE
- +Expand
- MDL： MFCD00001936
- InChIKey： ISBHMJZRKAFTGE-ONEGZZNKSA-N
- Inchi： InChI=1S/C5H7N/c1-2-3-4-5-6/h3-4H,2H2,1H3/b4-3+
- SMILES： C(#N)/C=C/CC

Computed Properties

Exact Mass: 81.05780
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 81.057849228g/mol
Heavy Atom Count: 6
Complexity: 83.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.8Å²

Experimental Properties

LogP: 1.47618
PSA: 23.79000
Refractive Index: n20/D 1.422
Boiling Point: 44°C/20mmHg(lit.)
Vapor Pressure: 22.2±0.2 mmHg at 25°C
Flash Point: 24 °C
Color/Form: Not determined
Solubility: Not determined
Density: 0.821 g/mL at 20 °C(lit.)

2-Pentenenitrile Security Information

Symbol: GHS02 GHS06
RTECS：SB2256000
WGK Germany：3
Safety Instruction： S16; S28; S36/37; S45
Risk Phrases：R10; R23/24/25
Dangerous goods sign： T
Hazardous Material transportation number：UN 3276 6.1/PG 3
Hazard Statement： H226-H301+H311+H331-H315-H319
Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
Prompt：dangerous
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
PackingGroup：III
Risk Phrases： 10-23/24/25
Signal Word：warning
HazardClass：3/6.1

2-Pentenenitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Pentenenitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Enamine	EN300-19303-0.1g	pent-2-enenitrile	13284-42-9		0.1g	$31.0	2023-09-17
TRC	P148280-5ml	2-Pentenenitrile	13284-42-9		5ml	60.00
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P160478-1ml	2-Pentenenitrile	13284-42-9	>90.0%(GC)	1ml	¥699.90	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA00127-1L	2-PENTENENITRILE	13284-42-9		1L	¥738.0	2021-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	FI489-1ml	2-Pentenenitrile	13284-42-9	90.0%(GC)	1ml	￥218.0	2022-06-10

2-Pentenenitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:13284-42-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:13284-42-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2-Pentenenitrile Related Literature

1. Domino alkylation/oxa-Michael of 1,3-cyclohexanediones: Steering the C/O-chemoselectivity to reach tetrahydrobenzofuranones

Rema B. Devi,Matthias Henrot,Micha?l De Paolis,Jacques Maddaluno Org. Biomol. Chem. 2011 9 6509
2. Palladium-catalyzed chemoselective intramolecular cyclization of bromoanilinoalkenenitriles

Chau-Chen Yang,Huo-Mu Tai,Pei-Jiun Sun J. Chem. Soc. Perkin Trans. 1 1997 2843
3. Template catalysis by manganese pincer complexes: oxa- and aza-Michael additions to unsaturated nitriles

Shan Tang,David Milstein Chem. Sci. 2019 10 8990
4. Palladium-catalyzed chemoselective intramolecular cyclization of bromoanilinoalkenenitriles

Chau-Chen Yang,Huo-Mu Tai,Pei-Jiun Sun J. Chem. Soc. Perkin Trans. 1 1997 2843
5. Reactions of 2-[(2-arylimino-2-cyano-1,1-dimethylethyl)arylamino]-3-methylbut-2-enenitrile with copper(ii) acetate: synthesis of 2-(2,3-dihydro-2,2-dimethyl-3-oxo-1H-indol-1-yl)-3-methylbut-2-enenitriles

Sangmin Yun,Kyongtae Kim J. Chem. Soc. Perkin Trans. 1 2002 2360
6. Novel photoadditions of tertiary amines to the α-position of α,β-unsaturated γ,δ-epoxy nitriles

Keitaro Ishii,Satoshi Hakamada,Mayumi Nagano,Masahiro Noji,Shigeo Sugiyama,Masashi Kotera,Masanori Sakamoto J. Chem. Soc. Perkin Trans. 1 2002 1592
7. 1,3-Dipolar cycloadditions of photoinduced carbonyl ylides. Part 2.1 Photoreactions of α,β-unsaturated γ,δ-epoxy dinitriles and ethyl vinyl ether

Masashi Kotera,Keitaro Ishii,Osamu Tamura,Masanori Sakamoto J. Chem. Soc. Perkin Trans. 1 1998 313
8. Synthesis of N-heterocyclic compounds over zeolite molecular sieve catalysts: an approach towards green chemistry

V. V. Krishna Mohan Kandepi,Nama Narender Catal. Sci. Technol. 2012 2 471
9. Synthesis of N-heterocyclic compounds over zeolite molecular sieve catalysts: an approach towards green chemistry

V. V. Krishna Mohan Kandepi,Nama Narender Catal. Sci. Technol. 2012 2 471
10. Enantioselective cyclopropanation of (Z)-3-substituted-2-(4-pyridyl)-acrylonitriles catalyzed by Cinchona ammonium salts

Claudia Del Fiandra,Maria Moccia,Mauro F. A. Adamo Org. Biomol. Chem. 2016 14 3105

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